Cas no 62390-82-3 (1,1-Ethenediamine, 2-nitro-N,N'-bis(phenylmethyl)-)

• Product Name: 1,1-Ethenediamine, 2-nitro-N,N'-bis(phenylmethyl)-
• CAS No: 62390-82-3
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 446591
• PubChem ID: 3719553
• Update Time: 2025-10-06

1,1-Ethenediamine, 2-nitro-N,N'-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1-Ethenediamine, 2-nitro-N,N'-bis(phenylmethyl)-
• 1-N,1-N'-dibenzyl-2-nitroethene-1,1-diamine
• N1,N1-DibenZyl-2-nitro-1,1-ethylenediamine
• benzyl[1-(benzylamino)-2-nitroethenyl]amine
• 2B-023
• MFCD00214715
• DTXSID80395481
• AKOS005084303
• 62390-82-3

• Inchi： 1S/C16H17N3O2/c20-19(21)13-16(17-11-14-7-3-1-4-8-14)18-12-15-9-5-2-6-10-15/h1-10,13,17-18H,11-12H2
• InChI Key： PQKFQNRZWAQLIM-UHFFFAOYSA-N
• SMILES： [O-][N+](/C=C(\NCC1C=CC=CC=1)/NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 283.13221
• Monoisotopic Mass: 283.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 471.8±45.0 °C at 760 mmHg
• Flash Point: 239.1±28.7 °C
• PSA: 67.2
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1,1-Ethenediamine, 2-nitro-N,N'-bis(phenylmethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)